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Compound Name: Cobalt(2+);diiodide;dihydrate

Cat. No.: B082627 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Cobalt(II) iodide dihydrate (CoI₂·2H₂O) is a versatile inorganic compound with emerging

applications in various fields of materials science. Its utility stems from its role as a precursor

for the synthesis of a range of cobalt-containing materials, including catalysts, magnetic

materials, and components for energy devices. This document provides an overview of its key

applications, detailed experimental protocols for the synthesis of related materials, and

quantitative data to support further research and development.

Application Notes
Cobalt(II) iodide dihydrate serves as a valuable starting material in several areas of materials

science:

Catalysis: Cobalt compounds are known for their catalytic activity in a variety of organic

transformations. Materials derived from cobalt(II) iodide can act as catalysts in reactions

such as oxidations and C-H functionalizations. The iodide counter-ion can also play a

cooperative role in the catalytic cycle, enhancing reactivity and selectivity.[1]

Magnetic Materials: Cobalt is a ferromagnetic element, and its compounds are central to the

development of advanced magnetic materials. Cobalt(II) iodide can be used as a precursor

to synthesize single-ion magnets (SIMs), which are individual molecules that exhibit

magnetic hysteresis, a property essential for high-density information storage at the

molecular level.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b082627?utm_src=pdf-interest
https://pubs.rsc.org/en/content/articlelanding/2016/qo/c5qo00293a
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082627?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Energy Storage and Conversion: Cobalt-based materials are critical components in energy

technologies. In dye-sensitized solar cells (DSSCs), cobalt complexes are used in

electrolytes as redox mediators, offering potential advantages over traditional iodide/triiodide

systems.[2][3][4] While not always directly synthesized from the dihydrate, the fundamental

chemistry is closely related. Cobalt oxides, which can be prepared from cobalt precursors,

are also investigated for their use in batteries and for photoelectrochemical water splitting.

Coordination Polymers and MOFs: Cobalt(II) iodide can be used in the synthesis of

coordination polymers and metal-organic frameworks (MOFs). These materials have highly

ordered porous structures, making them suitable for applications in gas storage, separation,

and heterogeneous catalysis.

Experimental Protocols
While specific protocols starting from cobalt(II) iodide dihydrate are not abundantly available in

the literature, the following protocols for analogous cobalt-based materials can be adapted.

Researchers should consider the solubility and reactivity of CoI₂·2H₂O when substituting it for

other cobalt salts.

Protocol 1: Hydrothermal Synthesis of Cobalt Oxide
(Co₃O₄) Nanoparticles
This protocol describes a general method for synthesizing cobalt oxide nanoparticles, which

have applications in catalysis and energy storage. The precursor can be adapted to use

cobalt(II) iodide dihydrate.

Materials:

Cobalt(II) salt (e.g., cobalt(II) chloride hexahydrate, adaptable for cobalt(II) iodide dihydrate)

Urea (CO(NH₂)₂)

Deionized water

Ethanol

Equipment:
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Teflon-lined stainless-steel autoclave

Magnetic stirrer

Oven

Centrifuge

Procedure:

Dissolve 2.91 g of a cobalt(II) salt (e.g., CoCl₂·6H₂O, adjust molar equivalent for CoI₂·2H₂O)

and 0.72 g of urea in 50 mL of deionized water with continuous stirring to form a

homogeneous solution.

Transfer the solution into a 100 mL Teflon-lined stainless-steel autoclave.

Seal the autoclave and heat it to 100-180°C for 6-12 hours.[5][6]

Allow the autoclave to cool to room temperature naturally.

Collect the precipitate by centrifugation.

Wash the product multiple times with deionized water and then with ethanol to remove any

unreacted precursors and byproducts.

Dry the resulting powder in an oven at 60-80°C for several hours.

To obtain the Co₃O₄ spinel phase, anneal the dried powder in air at a temperature between

400°C and 550°C for 2-3 hours.[7]

Protocol 2: Synthesis of a Cobalt-Based Single-Ion
Magnet (SIM) Precursor
This protocol outlines the synthesis of a tetracoordinate Co(II) complex that can exhibit single-

ion magnet behavior. The synthesis involves the in-situ preparation of a cobalt(II) source which

can be adapted to start from cobalt(II) iodide dihydrate.

Materials:
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Cobalt(II) iodide (can be prepared in situ or use CoI₂·2H₂O)

Bidentate N,N'-chelating ligand (e.g., a derivative of 1,2-diamidobenzene)

A suitable non-coordinating cation source (e.g., a salt with [BPh₄]⁻)

Anhydrous solvent (e.g., acetonitrile, THF)

Equipment:

Schlenk line or glovebox for inert atmosphere operations

Magnetic stirrer

Crystallization vials

Procedure:

Under an inert atmosphere (e.g., argon or nitrogen), dissolve the bidentate ligand and the

non-coordinating cation source in the anhydrous solvent.

In a separate flask, dissolve cobalt(II) iodide dihydrate in the same anhydrous solvent.

Slowly add the cobalt(II) iodide solution to the ligand solution with constant stirring.

Allow the reaction mixture to stir at room temperature for several hours.

Filter the solution to remove any insoluble impurities.

Slowly evaporate the solvent from the filtrate or use a vapor diffusion technique with a non-

solvent (e.g., diethyl ether, pentane) to grow single crystals of the cobalt complex.

Collect the crystals, wash with a small amount of cold solvent, and dry under vacuum.

Characterize the magnetic properties using a SQUID magnetometer.

Quantitative Data

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082627?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following tables summarize key performance metrics for materials related to the

applications of cobalt(II) iodide dihydrate.

Table 1: Performance of Dye-Sensitized Solar Cells with Cobalt-Based Electrolytes

Dye

Electrolyt
e
Composit
ion

Voc (V)
Jsc
(mA·cm⁻²
)

FF PCE (%)
Referenc
e

N-719

Co(II)/Co(II

I) redox

couple in

non-volatile

solvent

1.0 - -
22.1 (at

1000 lux)
[8]

D35

Co-based

electrolyte

with PVDF

polymer

0.91 11.9 0.60
6.4 (at 1

sun)
[2]

D21L6/D25

L6

Cobalt-

based

redox

shuttle

- - - 6.5 [3]

Voc: Open-circuit voltage; Jsc: Short-circuit current density; FF: Fill factor; PCE: Power

conversion efficiency.

Table 2: Magnetic Properties of Cobalt(II)-Based Single-Ion Magnets
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Complex
Structure

D (cm⁻¹) Ueff (K)
Relaxation
Time (τ)

Reference

Tetracoordinate

Co(II) with

diamido ligands

-69 to -143 > 400 - [9]

Dimeric Co(II)

with

diamidobenzene

-60 -

No slow

relaxation

observed

[10][11]

D: Axial zero-field splitting parameter; Ueff: Effective energy barrier for magnetization reversal.

Visualizations
The following diagrams, created using the DOT language for Graphviz, illustrate key workflows

and relationships in the application of cobalt(II) iodide dihydrate in materials science.

Experimental Workflow for Hydrothermal Synthesis
Caption: Workflow for the hydrothermal synthesis of Co₃O₄ nanoparticles.

Logical Relationship in Catalytic Application
Caption: Logical flow of cobalt(II) iodide dihydrate as a catalyst precursor.

Relationship in Single-Ion Magnet Development
Caption: Development pathway for a single-ion magnet from a cobalt precursor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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